Cas no 1423475-08-4 (4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile)

• Product Name: 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile
• CAS No: 1423475-08-4
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5878821
• PubChem ID: 47118034
• Update Time: 2025-10-28

4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile
• AKOS033017579
• Z106787586
• EN300-26622419
• 1423475-08-4
• 4-(4-prop-2-ynylpiperazin-1-yl)sulfonylbenzonitrile
• 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile

• Inchi： 1S/C14H15N3O2S/c1-2-7-16-8-10-17(11-9-16)20(18,19)14-5-3-13(12-15)4-6-14/h1,3-6H,7-11H2
• InChI Key： FKOWKKODWLIUPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile

Recent Advances in the Study of 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile (CAS: 1423475-08-4)

The compound 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile (CAS: 1423475-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in therapeutic development.

Recent studies have highlighted the unique structural features of this compound, which combines a benzonitrile core with a propargyl-substituted piperazine sulfonamide moiety. This configuration allows for diverse chemical modifications, making it an attractive candidate for the development of kinase inhibitors and other targeted therapies. Computational modeling and in vitro assays have demonstrated its high binding affinity for specific protein targets, particularly in the context of cancer and inflammatory diseases.

One of the key breakthroughs involves the optimization of synthetic routes for 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile, with recent publications reporting improved yields and scalability. Researchers have also explored its use in click chemistry applications, leveraging the alkyne group for bioconjugation and probe development. These advancements have opened new avenues for its utilization in chemical biology and diagnostic tools.

In terms of biological activity, preliminary studies indicate that derivatives of this compound exhibit promising inhibitory effects on specific signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings are supported by robust in vitro and in vivo data, suggesting potential applications in oncology and autoimmune disorders. However, further pharmacokinetic and toxicological studies are required to evaluate its clinical viability.

In conclusion, 4-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}benzonitrile represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its modular design and functional versatility position it as a valuable tool for future research. Continued exploration of its pharmacological properties and therapeutic potential is warranted, with ongoing studies expected to yield additional insights in the coming years.